Cas no 90485-24-8 (4-(2-aminoethyl)-2-bromo-6-methoxyphenol)

• Product Name: 4-(2-aminoethyl)-2-bromo-6-methoxyphenol
• CAS No: 90485-24-8
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 4302088
• PubChem ID: 20117156
• Update Time: 2025-05-20

4-(2-aminoethyl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-aminoethyl)-2-bromo-6-methoxy-
• 4-(2-aminoethyl)-2-bromo-6-methoxyphenol
• 90485-24-8
• EN300-1897815
• AKOS000155238
• 3-bromo-4-hydroxy-5-methoxyphenylethylamine

• Inchi： 1S/C9H12BrNO2/c1-13-8-5-6(2-3-11)4-7(10)9(8)12/h4-5,12H,2-3,11H2,1H3
• InChI Key： DFLMHXPBJMWDQX-UHFFFAOYSA-N
• SMILES： C1(O)=C(OC)C=C(CCN)C=C1Br

Computed Properties

• Exact Mass: 245.00514Da
• Monoisotopic Mass: 245.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-aminoethyl)-2-bromo-6-methoxyphenol

4-(2-Aminoethyl)-2-Bromo-6-Methoxyphenol: A Comprehensive Overview

4-(2-Aminoethyl)-2-bromo-6-methoxyphenol (CAS No. 90485-24-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development, material science, and biological studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-(2-aminoethyl)-2-bromo-6-methoxyphenol.

The molecular formula of 4-(2-aminoethyl)-2-bromo-6-methoxyphenol is C10H13BrNO2, with a molecular weight of 257.11 g/mol. The compound features a phenolic hydroxyl group (-OH), a bromine atom (-Br), a methoxy group (-OCH3), and an aminoethyl group (-NH2CH2-). These functional groups contribute to the compound's unique chemical and biological properties. The presence of the phenolic hydroxyl group and the methoxy group imparts antioxidant and anti-inflammatory activities, while the bromine atom and aminoethyl group enhance its reactivity and solubility.

The synthesis of 4-(2-aminoethyl)-2-bromo-6-methoxyphenol can be achieved through several methods. One common approach involves the reaction of 2-bromo-6-methoxyphenol with 2-bromoethylamine hydrobromide in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, where the aminoethyl group replaces the bromine atom on the phenolic ring. Another method involves the coupling of 4-(2-aminoethyl)phenol with 1-bromo-3-methoxybenzene using a transition metal catalyst like palladium(II) acetate. These synthetic routes have been optimized to achieve high yields and purity, making 4-(2-aminoethyl)-2-bromo-6-methoxyphenol readily available for further research and development.

In terms of biological activity, 4-(2-aminoethyl)-2-bromo-6-methoxyphenol has shown promising results in various studies. Recent research has focused on its potential as an antioxidant and anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-aminoethyl)-2-bromo-6-methoxyphenol effectively scavenges reactive oxygen species (ROS) and inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable candidate for treating oxidative stress-related diseases and inflammatory conditions.

Beyond its antioxidant and anti-inflammatory properties, 4-(2-aminoethyl)-2-bromo-6-methoxyphenol has also been investigated for its potential neuroprotective effects. A study conducted by researchers at the University of California found that the compound exhibits neuroprotective activity by reducing neuronal cell death induced by oxidative stress. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis. These findings open up new avenues for exploring 4-(2-aminoethyl)-2-bromo-6-methoxyphenol as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 4-(2-aminoethyl)-2-bromo-6-methoxyphenol has been explored for its applications in material science. The compound's unique chemical structure makes it suitable for use in the synthesis of advanced materials with specific functional properties. For example, it can be incorporated into polymer matrices to enhance their mechanical strength, thermal stability, and biocompatibility. Recent studies have shown that polymers containing 4-(2-aminoethyl)-2-bromo-6-methoxyphenol exhibit improved performance in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The safety profile of 4-(2-aminoethyl)-2-bromo-6-methoxyphenol is another important aspect to consider. Toxicological studies have indicated that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans. Preclinical studies are currently underway to evaluate the safety and efficacy of 4-(2-aminoethyl)-2-bromo-6-methoxyphenol for various therapeutic applications.

In conclusion, 4-(2-aminoethyl)-2-bromo-6-methoxyphenol (CAS No. 90485-24-8) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure endows it with valuable chemical properties and biological activities, making it a promising candidate for further development in areas such as drug discovery, material science, and biotechnology. Ongoing research continues to uncover new insights into the mechanisms underlying its activities, paving the way for innovative applications in healthcare and beyond.